N1-(2-hydroxy-2-methyl-4-(methylthio)butyl)-N2-(4-isopropylphenyl)oxalamide

• IUPAC Name: N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-N'-(4-propan-2-ylphenyl)oxamide
• InChI: InChI=1S/C17H26N2O3S/c1-12(2)13-5-7-14(8-6-13)19-16(21)15(20)18-11-17(3,22)9-10-23-4/h5-8,12,22H,9-11H2,1-4H3,(H,18,20)(H,19,21)
• InChI Key: IBDHIDXLDRHADH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C(=O)NCC(C)(CCSC)O
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol

Description

N1-(2-hydroxy-2-methyl-4-(methylthio)butyl)-N2-(4-isopropylphenyl)oxalamide, also known as HMB-ISO, is a novel compound with potential applications in scientific research.

Scientific Research Applications

Synthesis and Chemical Properties

• A novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides has been developed, showcasing a methodology applicable to the synthesis of anthranilic acid derivatives and oxalamides. This method is noted for its simplicity and high yield, highlighting a new formula for these compounds (Mamedov et al., 2016).

• The study of the crystal structure of rac-(R,R)-N,N'-oxalyldivalinol elucidates the hydrogen-bonded dimers and one-dimensional chains formed by the terminal hydroxy groups, providing insight into the structural characteristics of similar oxalamide compounds (Štefanić et al., 2004).

Biological Activities and Applications

• Research on the hydroxylation of the herbicide isoproturon by fungi isolated from agricultural soil identifies fungi as potential agents for the formation of hydroxylated metabolites in soils treated with isoproturon. This suggests a role for similar compounds in environmental biodegradation processes (Rønhede et al., 2005).

• The optically active pentacyclic binuclear diorganotin compounds prepared from an optically active oxalamide demonstrate the synthesis and characterization of compounds with potential applications in materials science and catalysis (Jiménez‐Pérez et al., 2006).

Environmental and Catalytic Studies

• The copper-catalyzed hydroxylation of (hetero)aryl halides under mild conditions using N,N'-bis(4-hydroxyl-2,6-dimethylphenyl)oxalamide showcases a method for the hydroxylation of aryl halides, indicating potential applications in synthetic chemistry and pharmaceuticals (Xia et al., 2016).